molecular formula C8H12N2O2 B8490326 2-Methyl-2-(1-methyl-1H-imidazol-4-yl)propanoic acid

2-Methyl-2-(1-methyl-1H-imidazol-4-yl)propanoic acid

Cat. No.: B8490326
M. Wt: 168.19 g/mol
InChI Key: CULJMISJWACEQW-UHFFFAOYSA-N
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Description

2-Methyl-2-(1-methyl-1H-imidazol-4-yl)propanoic acid is a useful research compound. Its molecular formula is C8H12N2O2 and its molecular weight is 168.19 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H12N2O2

Molecular Weight

168.19 g/mol

IUPAC Name

2-methyl-2-(1-methylimidazol-4-yl)propanoic acid

InChI

InChI=1S/C8H12N2O2/c1-8(2,7(11)12)6-4-10(3)5-9-6/h4-5H,1-3H3,(H,11,12)

InChI Key

CULJMISJWACEQW-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C1=CN(C=N1)C)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

1.96 g of 2-methyl-2-(1-methyl-1H-imidazol-4-yl)-propionic acid ethyl ester is taken up in 10 ml of methanol and the mixture is admixed with 10 ml of 3M NaOH. The mixture is then stirred at 60° C. for 16 hours. The methanol is removed in vacuo and the aqueous residue acidified with 2M HCl to pH 7. The mixture is concentrated under reduced pressure. The residue is taken up in 10 ml of ethanol and the insoluble salts removed by filtration. Concentration of the filtrate under reduced pressure provides the title compound which can be used without further purification.
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